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Compound of Interest

Compound Name: Trichoviridin

CAS No.: 56283-32-0

Cat. No.: B15925787

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trichoviridin is an isonitrile antibiotic produced by certain species of the fungus Trichoderma,

notably Trichoderma viride. It is recognized for its antifungal and antibiotic properties. This

technical guide provides a comprehensive overview of the available spectroscopic data for

Trichoviridin, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

data. The information is presented to be a valuable resource for researchers in natural product

chemistry, drug discovery, and related fields.

Spectroscopic Data of Trichoviridin
The definitive structural elucidation of Trichoviridin has established its molecular formula as

C₈H₉NO₄.[1] Key spectroscopic data are summarized below.

Mass Spectrometry (MS) Data
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High-resolution mass spectrometry is a critical tool for determining the elemental composition

and exact mass of a compound. For Trichoviridin, the following mass spectral data has been

reported:

Ion Species Calculated m/z

[M+H]⁺ 184.06044

[M+Na]⁺ 206.04238

[M+K]⁺ 222.01632

[M+NH₄]⁺ 201.08698

[M-H]⁻ 182.04588

Table 1: High-resolution mass spectrometry data for Trichoviridin, indicating the calculated

mass-to-charge ratio (m/z) for various adducts.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
Detailed ¹H and ¹³C NMR data for Trichoviridin are not readily available in publicly accessible

databases. The structural elucidation of such natural products typically involves a combination

of one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR

experiments. While specific chemical shifts and coupling constants for Trichoviridin are not

cited in the available literature, the general regions for protons and carbons in similar organic

molecules can be inferred.

¹H NMR: Proton NMR spectra would be expected to show signals corresponding to protons on

the cyclopentane ring, the ethyl group, and hydroxyl groups. The chemical shifts would be

influenced by the presence of the isonitrile and epoxide functionalities.

¹³C NMR: Carbon-13 NMR spectra would reveal eight distinct carbon signals. The isonitrile

carbon would appear in a characteristic downfield region. Carbons of the epoxide rings would

also have specific chemical shifts.

Experimental Protocols
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The isolation and spectroscopic analysis of Trichoviridin involves a series of standard natural

product chemistry techniques. While a specific detailed protocol for Trichoviridin is not

available, a general workflow can be constructed based on common practices for isolating

fungal metabolites.

Isolation and Purification of Trichoviridin
A general procedure for the isolation of metabolites from Trichoderma species is as follows:

Culturing:Trichoderma viride is cultured in a suitable liquid or solid medium to promote the

production of secondary metabolites.

Extraction: The fungal biomass and/or the culture broth are extracted with an organic solvent

(e.g., ethyl acetate, methanol) to obtain a crude extract.

Fractionation: The crude extract is subjected to chromatographic techniques such as column

chromatography on silica gel or other stationary phases to separate it into fractions of

varying polarity.

Purification: The fractions showing the desired biological activity or containing the target

compound are further purified using techniques like preparative thin-layer chromatography

(TLC) or high-performance liquid chromatography (HPLC) to yield pure Trichoviridin.

dot graph TD; A[Culturing of Trichoderma viride] --> B(Extraction with Organic Solvent); B -->

C{Crude Extract}; C --> D(Column Chromatography); D --> E{Fractions}; E --> F(HPLC

Purification); F --> G[Pure Trichoviridin];

end dot Caption: Generalized workflow for the isolation of Trichoviridin.

Spectroscopic Analysis
The purified Trichoviridin is then subjected to spectroscopic analysis for structure elucidation.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is performed using

techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization

(MALDI) coupled with a high-resolution analyzer (e.g., Time-of-Flight (TOF) or Orbitrap) to

determine the exact mass and molecular formula.
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NMR Spectroscopy: ¹H and ¹³C NMR spectra are acquired on a high-field NMR

spectrometer. The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-

d₆). 2D NMR experiments such as COSY, HSQC, and HMBC are then performed to establish

the connectivity of protons and carbons and to fully assign the structure.

dot graph TD; A[Pure Trichoviridin] --> B{Spectroscopic Analysis}; B --> C(Mass

Spectrometry); B --> D(NMR Spectroscopy); C --> E[Molecular Formula and Exact Mass]; D -->

F[1H and 13C NMR Spectra]; F --> G(2D NMR Experiments); G --> H[Structural Elucidation];

end dot Caption: Workflow for the spectroscopic analysis of Trichoviridin.

Signaling Pathways and Biological Activity
Trichoviridin exhibits notable antifungal activity. While the specific molecular targets and

signaling pathways affected by Trichoviridin are not extensively detailed in the available

literature, the general mechanisms of antifungal agents often involve the disruption of cell

membrane integrity, inhibition of cell wall synthesis, or interference with essential metabolic

pathways. For instance, many antifungal compounds target the ergosterol biosynthesis

pathway, which is crucial for fungal cell membrane structure and function.

Further research is required to elucidate the precise mechanism of action of Trichoviridin and

to identify the specific signaling cascades that are modulated by this potent natural product.

dot graph TD; A[Trichoviridin] --> B{Antifungal Activity}; B --> C(Disruption of Cell Membrane);

B --> D(Inhibition of Cell Wall Synthesis); B --> E(Interference with Metabolic Pathways); C -->

F[Ergosterol Biosynthesis Inhibition];

end dot Caption: Potential antifungal mechanisms of action for Trichoviridin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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